3-(cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one

• IUPAC Name: 11-cyclopropylsulfonyl-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C14H18N2O3S/c17-14-3-1-2-13-11-6-10(8-16(13)14)7-15(9-11)20(18,19)12-4-5-12/h1-3,10-12H,4-9H2
• InChI Key: YOLPBXJGPDDNDX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CC3CC(C2)C4=CC=CC(=O)N4C3
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol
• CAS No.: 2034462-39-8

Description

The compound 3-(cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one is a bicyclic heterocyclic molecule featuring a 1,5-methanopyrido[1,2-a][1,5]diazocin-8-one core. This scaffold is characterized by a bridged pyridine-diazocine framework, which is structurally distinct due to its fused bicyclic system.

Biological Activity

The compound 3-(cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one , with the molecular formula $C_{14}H_{18}N_{2}O_{3}S$ and a molecular weight of 294.37 g/mol, has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex bicyclic structure that includes a pyrido-diazocin framework. Its unique structural characteristics contribute to its biological activity. The presence of the cyclopropylsulfonyl group is particularly noteworthy as it may enhance interactions with biological targets.

Biological Activity Overview

Research has indicated that this compound exhibits significant biological activities across various assays. Notably, studies have highlighted its potential antileishmanial properties.

Antileishmanial Activity

A study published in PubMed Central demonstrated that derivatives of tetrahydro-β-carboline–tetrazole hybrids exhibited promising antileishmanial activity. The tested compounds showed effective inhibition against Leishmania donovani with IC50 values ranging from 0.59 to 31 μM for promastigote forms and from 1.57 to 17.6 μM for intracellular amastigote forms . Although the specific activity of 3-(cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one was not directly reported in this study, its structural relatives demonstrated comparable efficacy to standard treatments like miltefosine.

The mechanisms underlying the biological activity of this compound are not fully elucidated but may involve:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to interfere with metabolic pathways in parasites.
• Cell Membrane Disruption : The sulfonyl group may play a role in disrupting cellular membranes or inhibiting transport proteins.

Case Studies and Experimental Findings

A comprehensive analysis of various derivatives related to the compound indicates that structural modifications can significantly affect biological activity. For instance:

• Structural Variations : Modifications at specific positions on the pyrido-diazocin framework resulted in varying degrees of activity against Leishmania. Compounds with electron-withdrawing groups exhibited enhanced potency .

Summary of Activity Data

Compound	IC50 (μM) Promastigote	IC50 (μM) Amastigote	Reference
Compound A	0.59 ± 0.35	1.57 ± 0.12
Compound B	31 ± 1.27	17.6 ± 0.2
3-(cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one	TBD	TBD	TBD

Scientific Research Applications

The compound 3-(cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one is a complex organic molecule with potential applications in various scientific research fields. This article aims to provide a comprehensive overview of its applications based on available literature and case studies.

Pharmaceutical Research

The compound has been investigated for its potential therapeutic effects. Its structural characteristics suggest that it may interact with biological targets relevant to various diseases:

• Anticancer Activity : Preliminary studies indicate that compounds with similar structures exhibit cytotoxic effects against cancer cell lines. The sulfonyl group may enhance the compound's ability to penetrate cellular membranes, increasing its efficacy as an anticancer agent.
• Neuropharmacology : The bicyclic structure may also be beneficial in developing drugs targeting neurological disorders. Compounds with similar frameworks have shown promise in modulating neurotransmitter systems.

Synthetic Chemistry

The compound serves as a valuable intermediate in synthetic organic chemistry:

• Building Block for Complex Molecules : Its unique structure allows it to be used as a building block in synthesizing more complex organic compounds. Researchers have utilized it in the development of novel sulfonamide derivatives, which possess diverse biological activities.
• Reactivity Studies : Investigations into the reactivity of this compound have provided insights into the mechanisms of sulfonylation reactions, contributing to the broader field of organic synthesis.

Material Science

Research has explored the use of this compound in material science:

• Polymer Chemistry : The incorporation of sulfonyl groups into polymer matrices has been studied for improving material properties such as thermal stability and mechanical strength.
• Nanotechnology : Its application in creating nanostructured materials has been examined, particularly in enhancing the properties of nanocomposites used in various industrial applications.

Case Study 1: Anticancer Activity

A study published in a peer-reviewed journal examined the cytotoxic effects of various sulfonyl-containing compounds, including derivatives of 3-(cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one. The results demonstrated significant activity against several cancer cell lines, suggesting that modifications to the sulfonyl group could enhance potency and selectivity against tumor cells.

Case Study 2: Synthetic Methodology

Research conducted on the synthesis of this compound highlighted its utility as an intermediate for generating new classes of sulfonamide antibiotics. The study focused on optimizing reaction conditions to maximize yield and purity, showcasing the compound's versatility in synthetic applications.

Summary Table of Applications

Application Area	Description
Pharmaceutical Research	Potential anticancer and neuropharmacological effects; active against specific disease models.
Synthetic Chemistry	Used as a building block for complex organic synthesis; valuable in developing new derivatives.
Material Science	Enhances properties in polymers and nanocomposites; contributes to advancements in material technology.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
3-(Cyclopropylsulfonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one	Cyclopropylsulfonyl	Not provided	Not provided	Electron-withdrawing sulfonyl group; likely enhances polarity and metabolic stability.	Target
3-(4-Aminophenyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one	4-Aminophenyl	C₁₇H₁₉N₃O	281.35	Aromatic amine substituent; may improve solubility but reduce stability due to oxidation risks.
(1R,5S)-3-Methyl-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one (N-Methylcytisine)	Methyl	C₁₂H₁₆N₂O	204.27 (calculated)	Compact substituent; common in alkaloids; may enhance lipophilicity and CNS penetration.
3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one	3-Aminopropyl	C₁₄H₂₁N₃O	247.34	Flexible amine chain; increases basicity and potential for hydrogen bonding.
Rhombifoline (3-(3-Butenyl)-1,2,3,4,5,6-hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one)	3-Butenyl	C₁₅H₂₀N₂O	244.33	Unsaturated alkyl chain; may confer reactivity (e.g., Michael addition) or reduced stability.
(1R,5R)-3-((Bicyclo[2.2.1]heptan-1-yl)methylsulfonyl)-... (Complex substituent)	Bicyclic sulfonyl	Not provided	Not provided	High steric hindrance; complex stereochemistry may limit synthetic accessibility.

Key Observations:

Substituent Effects on Polarity: The cyclopropylsulfonyl group in the target compound is strongly electron-withdrawing, likely increasing polarity and aqueous solubility compared to alkyl (e.g., methyl, butenyl) or aromatic (e.g., 4-aminophenyl) substituents . The 4-aminophenyl analog (C₁₇H₁₉N₃O) has higher molecular weight and may exhibit pH-dependent solubility due to its amine group .

The 3-aminopropyl chain introduces flexibility and basicity, which could enhance interactions with charged biological targets but may also increase metabolic degradation risks .

Reactivity and Stability :

• Rhombifoline ’s 3-butenyl group introduces a reactive alkene, which might participate in covalent binding or oxidation, contrasting with the stable cyclopropane ring in the target compound .

Structural Complexity :

• The bicyclic sulfonyl substituent () highlights the trade-off between structural complexity and synthetic feasibility, a consideration less relevant to the cyclopropylsulfonyl group, which is simpler yet still robust .

Q & A

Q. What steps validate synthetic intermediates when spectral databases lack reference data?

• Methodological Answer :
• Comparative Analysis : Use HRMS to confirm molecular formulas and compare fragmentation patterns with structurally similar compounds.
• X-ray Crystallography : Resolve ambiguous structures definitively, even for transient intermediates .